Cas no 63421-83-0 ( )

• Product Name: &nbsp
• CAS No: 63421-83-0
• MF: C₁₃H₈N₂O₆
• MW: 288.212423324585
• CID: 960156
• PubChem ID: 6241550
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• NSC171305
• NSC-171305
• 63421-83-0
•  

• Inchi： 1S/C13H8N2O6/c16-12(9-2-1-3-10(8-9)14(17)18)6-4-11-5-7-13(21-11)15(19)20/h1-8H/b6-4+
• InChI Key： PTGULJNWIUVKES-GQCTYLIASA-N
• SMILES： O1C(=CC=C1/C=C/C(C1C=CC=C(C=1)[N+](=O)[O-])=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 288.03824
• Monoisotopic Mass: 288.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 122A^2

Experimental Properties

• Density: 1.468
• Boiling Point: 473.2°C at 760 mmHg
• Flash Point: 240°C
• Refractive Index: 1.66
• PSA: 116.49
• LogP: 4.03850